molecular formula C11H17BrN2O5 B6181199 (2S)-3-[(5R)-3-bromo-4,5-dihydro-1,2-oxazol-5-yl]-2-{[(tert-butoxy)carbonyl]amino}propanoic acid CAS No. 2309296-04-4

(2S)-3-[(5R)-3-bromo-4,5-dihydro-1,2-oxazol-5-yl]-2-{[(tert-butoxy)carbonyl]amino}propanoic acid

Cat. No.: B6181199
CAS No.: 2309296-04-4
M. Wt: 337.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(2S)-3-[(5R)-3-bromo-4,5-dihydro-1,2-oxazol-5-yl]-2-{[(tert-butoxy)carbonyl]amino}propanoic acid is a useful research compound. Its molecular formula is C11H17BrN2O5 and its molecular weight is 337.2. The purity is usually 95.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-3-[(5R)-3-bromo-4,5-dihydro-1,2-oxazol-5-yl]-2-{[(tert-butoxy)carbonyl]amino}propanoic acid involves the synthesis of the oxazoline ring followed by the attachment of the tert-butoxycarbonyl (Boc) protecting group to the amine group. The bromination of the oxazoline ring and the subsequent coupling with the Boc-protected amino acid completes the synthesis of the target compound.", "Starting Materials": [ "Glycine", "tert-Butyl chloroformate", "5-Bromo-3-hydroxytetrahydro-2H-oxazole", "Triethylamine", "Hydrochloric acid", "Sodium bicarbonate", "Diethyl ether", "Methanol", "Sodium hydroxide", "Chloroform", "N,N-Diisopropylethylamine", "N,N'-Dicyclohexylcarbodiimide", "Acetic anhydride", "Methanesulfonic acid", "Ethyl acetate" ], "Reaction": [ "1. Glycine is reacted with tert-butyl chloroformate and triethylamine to form the Boc-protected glycine intermediate.", "2. 5-Bromo-3-hydroxytetrahydro-2H-oxazole is reacted with hydrochloric acid and sodium bicarbonate to form the oxazoline ring.", "3. The oxazoline ring is brominated using sodium bicarbonate and hydrogen peroxide to form the 5-bromo-3-hydroxytetrahydro-2H-oxazole intermediate.", "4. The Boc-protected glycine intermediate is reacted with N,N-diisopropylethylamine and N,N'-dicyclohexylcarbodiimide to form the Boc-protected amino acid intermediate.", "5. The Boc-protected amino acid intermediate is reacted with the 5-bromo-3-hydroxytetrahydro-2H-oxazole intermediate in the presence of acetic anhydride and methanesulfonic acid to form the target compound.", "6. The target compound is purified using column chromatography with ethyl acetate as the eluent." ] }

CAS No.

2309296-04-4

Molecular Formula

C11H17BrN2O5

Molecular Weight

337.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.